Cas no 2549030-88-6 (Methyl 3-({[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]carbamothioyl}amino)thiophene-2-carboxylate)

• Product Name: Methyl 3-({[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]carbamothioyl}amino)thiophene-2-carboxylate
• CAS No: 2549030-88-6
• MF: C₁₉H₂₁N₃O₃S₂
• MW: 403.518341779709
• CID: 5314641
• PubChem ID: 154854427
• Update Time: 2025-07-23

Methyl 3-({[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]carbamothioyl}amino)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-[[[[[5-oxo-1-(phenylmethyl)-3-pyrrolidinyl]methyl]amino]thioxomethyl]amino]-2-thiophenecarboxylate
• AKOS040727615
• methyl 3-({[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]carbamothioyl}amino)thiophene-2-carboxylate
• F6782-3930
• 2549030-88-6
• Methyl 3-({[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]carbamothioyl}amino)thiophene-2-carboxylate

• Inchi： 1S/C19H21N3O3S2/c1-25-18(24)17-15(7-8-27-17)21-19(26)20-10-14-9-16(23)22(12-14)11-13-5-3-2-4-6-13/h2-8,14H,9-12H2,1H3,(H2,20,21,26)
• InChI Key： AZQATBLIYBCVGR-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CSC=1C(=O)OC)NCC1CC(N(CC2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 403.10243389g/mol
• Monoisotopic Mass: 403.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Density: 1.357±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 603.1±65.0 °C(Predicted)
• pka: 11.93±0.70(Predicted)

Additional information on Methyl 3-({[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]carbamothioyl}amino)thiophene-2-carboxylate

Methyl 3-({[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]carbamothioyl}amino)thiophene-2-carboxylate (CAS No. 2549030-88-6): A Comprehensive Overview

Methyl 3-({[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]carbamothioyl}amino)thiophene-2-carboxylate, identified by its CAS number 2549030-88-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development. The intricate structure of this molecule, featuring a thiophene core and multiple functional groups, contributes to its unique chemical and biological properties.

The molecular structure of Methyl 3-({[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]carbamothioyl}amino)thiophene-2-carboxylate is characterized by its complex arrangement of atoms and bonds. The presence of a thiophene ring, which is a heterocyclic aromatic compound, plays a crucial role in determining its chemical reactivity and biological activity. Additionally, the molecule contains several functional groups, including a carbamothioyl moiety and an amino group, which are known to interact with biological targets in various ways.

Recent advancements in the field of medicinal chemistry have highlighted the importance of thiophene derivatives in the development of new therapeutic agents. Thiophenes are known for their ability to modulate various biological pathways, making them valuable scaffolds for drug design. The specific arrangement of functional groups in Methyl 3-({[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]carbamothioyl}amino)thiophene-2-carboxylate contributes to its potential as a lead compound for the development of novel drugs.

In particular, the carbamothioyl group in this compound is a key feature that influences its biological activity. This group has been shown to interact with enzymes and receptors in ways that can lead to therapeutic effects. The presence of the 1-benzyl-5-oxopyrrolidin-3-yl moiety further enhances the complexity of the molecule, providing multiple sites for interaction with biological targets. These interactions are critical for the compound's potential as a pharmacological agent.

Current research in the field of pharmaceutical chemistry has demonstrated that molecules with similar structures to Methyl 3-({[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]carbamothioyl}amino)thiophene-2-carboxylate exhibit various biological activities. These activities include anti-inflammatory, anti-cancer, and antimicrobial properties. The ability of this compound to modulate these pathways makes it an attractive candidate for further investigation.

One area of particular interest is the potential use of this compound in cancer therapy. Cancer is a complex disease that requires multifaceted approaches for effective treatment. The unique structure of Methyl 3-({[(1-benzyl-5-oxy